molecular formula C6F11N B1611105 Perfluorohexanenitrile CAS No. 23790-49-0

Perfluorohexanenitrile

Cat. No. B1611105
CAS RN: 23790-49-0
M. Wt: 295.05 g/mol
InChI Key: SIRKRRJSXWDMMJ-UHFFFAOYSA-N
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Description

Perfluorohexanenitrile (PFHxN) is a synthetic fluorinated organic compound that is used in a wide range of applications due to its unique properties. It is a colorless, odorless, and non-toxic liquid that is highly stable under normal conditions. Its low solubility in water and its ability to form strong hydrogen bonds with other molecules make it an ideal candidate for many applications. PFHxN is used in the production of pharmaceuticals, coatings, lubricants, and surfactants, and has been studied for its potential as a fire retardant and for its use in the treatment of certain diseases.

Scientific Research Applications

Fuel Cell Technology

  • Proton-Exchange Membrane Fuel Cells : Perfluorosulfonic acid membranes, which are related to perfluoroalkyl substances, are significant in fuel cell technology. They are used as proton transport mediums and separators in fuel cells (Eisman, 1990).

Environmental and Health Studies

  • Body Burden of Perfluorinated Substances : Studies have been conducted to assess the presence of perfluorinated substances, like perfluorohexane sulfonate (PFHxS), in human plasma. These studies help understand the extent of human exposure to these chemicals and their potential health implications (Fromme et al., 2017).
  • Biomonitoring Studies : Research has also focused on the widespread exposure of the general population to perfluoroalkyl chemicals (PFCs) and their detection in blood samples. This is critical for understanding environmental and health impacts of these substances (Calafat et al., 2007).

Drug Encapsulation

  • Medical and Pharmaceutical Applications : Perfluorated hydrocarbons, closely related to perfluorohexanenitrile, are used in preparing multifunctional capsules for medical and pharmaceutical applications. This includes encapsulating substances in polymers for controlled drug delivery (Chang, Stride, & Edirisinghe, 2009).

Analytical Methods

  • Improved Analytical Techniques : Research has been done to improve the analytical methods for detecting perfluoroalkyl compounds in biological samples. This is crucial for accurately assessing exposure levels and understanding the impact of these substances on human health (Kato et al., 2011).

Environmental Impact Assessment

  • Wastewater Treatment Study : Studies have assessed the impact of fluorochemicals, including perfluorohexane sulfonate, in wastewater treatment facilities. This research is vital for understanding how these chemicals behave in water treatment processes and their environmental impact (Schultz et al., 2006).

properties

IUPAC Name

2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanenitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6F11N/c7-2(8,1-18)3(9,10)4(11,12)5(13,14)6(15,16)17
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIRKRRJSXWDMMJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(#N)C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6F11N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80544033
Record name Undecafluorohexanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80544033
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

295.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

23790-49-0
Record name Undecafluorohexanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80544033
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Perfluorohexanenitrile
Reactant of Route 2
Perfluorohexanenitrile
Reactant of Route 3
Perfluorohexanenitrile
Reactant of Route 4
Perfluorohexanenitrile
Reactant of Route 5
Perfluorohexanenitrile
Reactant of Route 6
Perfluorohexanenitrile

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